Cas no 98435-42-8 (5-Methoxy-1-methyl-1,2,3,6-tetrahydropyridine)

• Product Name: 5-Methoxy-1-methyl-1,2,3,6-tetrahydropyridine
• CAS No: 98435-42-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD13705327
• CID: 2169886
• PubChem ID: 14116970
• Update Time: 2025-04-21

5-Methoxy-1-methyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1-methyl-1,2,3,6-tetrahydropyridine
• N-methyl-3-methoxy-1,2,5,6-tetrahydropyridine; 5-methoxy-1-methyl-1,2,3,6-tetrahydro-pyridine; 5-Methoxy-1-methyl-1,2,3,6-tetrahydro-pyridin
• 98435-42-8
• 3-methoxy-1-methyl-1,2,5,6-tetrahydro-pyridine
• EN300-64866
• YDA43542
• CS-0256416
• 5-methoxy-1-methyl-1,2,3,6-tetrahydro-pyridine
• 5-methoxy-1-methyl-3,6-dihydro-2H-pyridine
• AKOS023556245
• MFCD13705327
• SB54309
• DB-229400
• SY030660
• AC7481
• SCHEMBL6635146

• MDL： MFCD13705327
• Inchi： 1S/C7H13NO/c1-8-5-3-4-7(6-8)9-2/h4H,3,5-6H2,1-2H3
• InChI Key： ZVLYIVWDEAHCOQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CCCN(C)C1

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47000
• LogP: 0.79010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines